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CYC116 is a potent inhibitor of several kinase enzymes, which explains its diverse biological activities. The

table below summarizes its key targets and inhibitory constants (Ki) [1] [2]:

Target
Kinase

Ki
Value

Primary Role of Target

Aurora A 8.0 nM Serine/threonine kinase regulating centrosome maturation, spindle assembly,

and mitosis [1] [3].

Aurora B 9.2 nM Chromosomal passenger protein regulating chromosome alignment,

segregation, and cytokinesis [1] [3].

VEGFR2 44 nM Receptor tyrosine kinase involved in angiogenesis (formation of new blood

vessels) [1] [4].

FLT3 44 nM Implicated in the development of certain types of leukemia [2].

Src 82 nM Src-family kinase involved in mast cell activation and cancer cell signaling [5]
[2].

By inhibiting Aurora A and B, CYC116 disrupts critical stages of cell division, leading to mitotic failure and

apoptosis (programmed cell death) in cancer cells [4]. Its additional inhibition of VEGFR2 attacks tumors by

suppressing blood vessel supply [4].
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Key Experimental Data & Findings

Anticancer Activity

CYC116 has demonstrated broad-spectrum antitumor activity in preclinical studies. The table below shows

its cytotoxicity against a panel of human cancer cell lines, measured by IC₅₀ values [1] [2]:

Cell Line Cancer Type IC₅₀ (μM) Cell Line Cancer Type
IC₅₀
(μM)

MV4-11 Acute Myeloid
Leukemia

0.034 HCT-116 Colon Cancer 0.34

MES-SA Uterine Sarcoma 0.09 HL-60 Acute Myeloid Leukemia 0.372

Saos-2 Osteosarcoma 0.11 CCRF-
CEM

Acute Lymphoblastic

Leukemia

0.471

COLO 205 Colon Cancer 0.241 A549 Lung Cancer 0.48

MIA PaCa-
2

Pancreatic Cancer 0.278 HeLa Cervical Cancer 0.59

A2780 Ovarian Cancer 0.17 /
0.151

MCF7 Breast Cancer 0.599

HUVEC Endothelial Cells 0.308 NCI-H460 Lung Cancer 0.681

HT-29 Colon Cancer 0.725 K562 Chronic Myeloid Leukemia 1.375

HuP-T4 Pancreatic Cancer 0.775 BXPC-3 Pancreatic Cancer 1.626

In vivo, oral administration of CYC116 (75 and 100 mg/kg daily) in mice bearing NCI-H460 tumor

xenografts resulted in significant tumor growth delays [1] [2].
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Anti-Allergic Activity

Research has uncovered a novel application for CYC116 in suppressing mast cell-mediated allergic

responses [5].

It inhibits antigen-induced mast cell degranulation with an IC₅₀ of approximately 1.42 µM [5].

It suppresses the production of pro-inflammatory cytokines (TNF-α and IL-6) with IC₅₀ values of
~1.10 µM and ~1.24 µM, respectively [5].

In mouse models, it inhibited passive cutaneous anaphylaxis (PCA) in a dose-dependent manner,
with an estimated ED₅₀ of 22.5 mg/kg [5].

The mechanism involves direct inhibition of the Fyn kinase in the mast cell signaling pathway,
subsequently suppressing Syk and downstream proteins like LAT, PLCγ, Akt, and MAP kinases [5].

This signaling pathway and the inhibitory action of CYC116 can be visualized as follows:
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Cardiomyocyte Maturation

A more recent study found that CYC116 promotes the maturation of cardiomyocytes derived from human

pluripotent stem cells (hPSC-CMs). This results in better-organized sarcomeres, increased mitochondrial
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numbers, and enhanced cellular function, which is valuable for regenerative medicine and drug testing [6]

[7].

Key Experimental Protocols

The methodology from key studies provides a template for relevant biological assays.

Measuring Mast Cell Degranulation (β-Hexosaminidase Release)

This protocol assesses the inhibitory effect of CYC116 on the immediate allergic response [5].

Cell Preparation: Use bone marrow-derived mast cells (BMMCs) sensitized overnight with 50 ng/ml

DNP-specific IgE.
Compound Treatment: Wash cells and pre-treat with CYC116 (or vehicle control) in Tyrode buffer for

30 minutes.
Activation: Stimulate cells with 50 ng/ml DNP-HSA (antigen) for 15 minutes.

Measurement: Collect supernatants and cell lysates. Measure the released β-hexosaminidase
enzyme, a marker for granule release. The percentage of release is calculated as: [Released Enzyme

/ (Released Enzyme + Enzyme in Lysate)] * 100.

Analyzing Signaling Pathways (Western Blot)

This method determines the effect of CYC116 on protein phosphorylation in mast cells [5].

Cell Stimulation: Sensitize and pre-treat BMMCs with CYC116 as above. Stimulate with antigen for
a short duration (e.g., 10 minutes).

Protein Extraction: Lyse cells in RIPA buffer containing protease and phosphatase inhibitors.
Analysis: Separate proteins by SDS-PAGE, transfer to a membrane, and probe with specific

antibodies against phosphorylated (active) forms of proteins like Fyn, Syk, LAT, PLCγ, Akt, ERK,
JNK, and p38.

In Vivo Anti-Allergic Activity (Passive Cutaneous Anaphylaxis -
PCA)
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This mouse model demonstrates the efficacy of CYC116 in a living organism [5].

Sensitization: Inject anti-DNP IgE intradermally into the mouse ear.
Challenge & Compound: The next day, administer CYC116 orally, followed by an intravenous

injection of DNP-HSA antigen mixed with Evans blue dye.
Measurement: After 30 minutes, measure the amount of dye extravasation in the ear tissue, which

quantifies the vascular permeability and allergic response.

CYC116 is a versatile multi-kinase inhibitor with a primary design for cancer therapy but holds promising

potential for treating allergic disorders and improving stem cell-based technologies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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